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Compound of Interest

Compound Name: 5-Chloro-2-iodo-3-methylphenol

CAS No.: 1150617-66-5

Cat. No.: B1390747

Get Quote

Content Type: Technical Safety Guide & Handling Protocol Target Audience: Medicinal

Chemists, Process Safety Engineers, and HSE Officers CAS Registry Number: 1150617-66-5

Executive Summary & Chemical Identity
5-Chloro-2-iodo-3-methylphenol is a specialized halogenated phenolic intermediate, primarily

utilized in the synthesis of pharmaceutical scaffolds via palladium-catalyzed cross-coupling

(e.g., Suzuki-Miyaura or Heck reactions) targeting the iodine moiety.

Unlike simple phenols, the presence of both chlorine and iodine substituents significantly alters

its lipophilicity and reactivity. This guide operates on a Structure-Activity Relationship (SAR)

basis: while specific toxicological data for this exact CAS is sparse, its structural homology to 2-

iodo-phenols and chlorocresols mandates that it be handled as a Category 1 Acute Toxicant

and Category 1B Skin Corrosive.
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Property Value / Description Source/Estimation

Molecular Formula C₇H₆ClIO BLD Pharm [1]

Molecular Weight 268.48 g/mol Calculated

Physical State Solid (Crystalline powder) Analogous phenols

Solubility
Soluble in DMSO, MeOH,

DCM; Poor in Water
Lipophilic nature

Reactivity Light Sensitive; Oxidizes in air Iodine bond lability

LogP (Est.) ~3.4 - 4.0 High Lipophilicity

Hazard Identification & Toxicology (SAR Analysis)
Warning: This compound possesses the dual hazards of corrosivity and systemic toxicity,

exacerbated by the "anesthetic effect" typical of phenols, which can delay pain perception

during exposure.

The "Silent Burn" Mechanism
Phenolic compounds act as local anesthetics by demyelinating nerve fibers. A researcher may

sustain a severe chemical burn without immediate pain.[1]

Percutaneous Absorption: The halogenation (Cl, I) increases lipophilicity compared to

phenol, potentially accelerating skin absorption.

Systemic Targets: Once absorbed, phenols uncouple oxidative phosphorylation and cause

protein denaturation in the CNS, liver, and kidneys.

GHS Classification (Derived)
Acute Toxicity (Oral/Dermal): Category 3 (Toxic) or Category 2 (Fatal) - Treat as Fatal.

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Sensitization: Potential skin sensitizer due to the halogenated aromatic ring.
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Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

Risk Assessment & Control Banding
The following workflow dictates the operational safety level based on the quantity handled.

Figure 1: Control Banding Workflow for Halogenated Phenols
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Storage & Stability Protocol
The iodine-carbon bond at the C2 position is susceptible to homolytic cleavage by UV light,

leading to radical formation and degradation (browning of the solid).

Primary Container: Amber glass vial with a Teflon-lined septum cap.

Atmosphere: Store under Argon or Nitrogen. Oxygen promotes the formation of quinones.

Temperature: Refrigeration (2-8°C) is recommended to inhibit de-iodination, though room

temperature is acceptable for short-term storage if light is excluded [1].

Segregation: Store away from strong oxidizers (e.g., nitric acid) and strong bases.

Operational Handling & PPE Matrix
Scientific Rationale: Standard nitrile gloves provide poor protection against phenols, which can

permeate in <10 minutes. For halogenated phenols, laminate film or heavy-gauge butyl is
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required.

Personal Protective Equipment (PPE)
Component Specification Rationale

Hand Protection (Primary) Silver Shield / 4H (Laminate)
Impermeable to

aromatics/phenols.

Hand Protection (Dexterity)
Disposable Nitrile (worn over

laminate)

Protects the inner glove and

provides grip.

Eye Protection Chemical Splash Goggles
Safety glasses are insufficient

for corrosive solids/liquids.

Body Protection
Lab Coat (Buttoned) +

Chemical Apron

Phenols penetrate cotton

rapidly; apron prevents soak-

through.

Synthesis Safety (Cross-Coupling)
When using 5-Chloro-2-iodo-3-methylphenol in Suzuki or Heck couplings:

Weighing: Must be performed in a fume hood or a ventilated balance enclosure. Do not

weigh on an open bench.

Solvent Choice: If dissolving in DMSO or DMF, be aware that these solvents act as "skin

carriers," dramatically increasing the rate of phenol absorption into the bloodstream.

Quenching: Acidify reaction mixtures carefully; volatile iodine species may be liberated if

treated with strong oxidizers.

Emergency Response: The PEG Protocol
Critical Note: Water alone is inefficient for removing phenols from the skin due to their low

water solubility and high lipophilicity. Polyethylene Glycol (PEG) 300 or 400 is the required

decontamination agent [2][3].[1][2]

Decontamination Mechanism
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PEG acts as a solvent that is both polar enough to be water-miscible and lipophilic enough to

solubilize the phenol, effectively extracting it from the dermal lipid bilayer.

Figure 2: Phenol Exposure Decontamination Protocol
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First Aid Steps[3][5][6]
Skin: Apply PEG 300/400 immediately using gauze or a spray bottle. Wipe and replace

gauze frequently.[1] If PEG is unavailable, flush with water for >30 minutes, but acknowledge

reduced efficiency [4].[3]

Eyes: Do NOT use PEG in eyes.[4] Flush with tepid water or saline for 15 minutes.
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Ingestion: Do not induce vomiting. Phenol is corrosive to the esophagus.

Waste Management
Classification: Hazardous Chemical Waste (Toxic, Corrosive).

Stream: Segregate into Halogenated Organic Waste.

Labeling: Must explicitly state "Contains Halogenated Phenols" and "High Iodine Content" to

prevent issues in incineration streams (iodine can corrode incinerator scrubbers).

Deactivation: For spills, treat with an absorbent mixed with a dilute base (e.g., sodium

carbonate) to form the phenolate salt, which is less volatile, then scoop into hazardous waste

containers.

References
BLD Pharm. (n.d.). 5-Chloro-2-iodo-3-methylphenol Product Data. Retrieved from

Princeton University EHS. (n.d.). Phenol Safety and Handling Guidelines. Retrieved from

Yale University EHS. (2022). Standard Operating Procedure: Phenol. Retrieved from

Cornell University EHS. (n.d.). Phenol First Aid Guide and PPE. Retrieved from

PubChem. (n.d.).[5] 5-Chloro-2-methylphenol (Analogous Compound Safety Data). National

Library of Medicine. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

